2-ethoxy-N-(4-fluorophenyl)-1-naphthamide

• Molecular Formula: C19H16FNO2
• Molecular Weight: 309.3 g/mol
• IUPAC Name: 2-ethoxy-N-(4-fluorophenyl)naphthalene-1-carboxamide
• InChI: InChI=1S/C19H16FNO2/c1-2-23-17-12-7-13-5-3-4-6-16(13)18(17)19(22)21-15-10-8-14(20)9-11-15/h3-12H,2H2,1H3,(H,21,22)
• InChI Key: VFQJWHKOQXDAKZ-UHFFFAOYSA-N
• SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NC3=CC=C(C=C3)F

Description

2-ethoxy-N-(4-fluorophenyl)-1-naphthamide, also known as EFNA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. EFNA is a naphthalene derivative that has been shown to possess potent anti-inflammatory and analgesic properties.

Mechanism of Action

2-ethoxy-N-(4-fluorophenyl)-1-naphthamide exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. This compound also inhibits the activity of lipoxygenase (LOX), another enzyme involved in the inflammatory response. By inhibiting the activity of these enzymes, this compound reduces the production of pro-inflammatory mediators, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to possess potent anti-inflammatory and analgesic properties in various animal models. It has also been shown to possess anti-proliferative properties against various cancer cell lines. This compound has been shown to reduce the production of pro-inflammatory mediators such as prostaglandins and leukotrienes in vitro. This compound has also been shown to reduce the expression of COX-2 and LOX in vitro.

Advantages and Limitations for Lab Experiments

2-ethoxy-N-(4-fluorophenyl)-1-naphthamide is a relatively easy compound to synthesize, making it readily available for laboratory experiments. This compound has been extensively studied in vitro and in animal models, providing a wealth of data on its potential applications. However, the lack of human clinical trials limits our understanding of its potential therapeutic applications in humans.

Future Directions

2-ethoxy-N-(4-fluorophenyl)-1-naphthamide has shown great promise as a potential drug candidate for the treatment of various inflammatory and painful conditions. Further research is needed to fully understand its mechanism of action and to determine its potential therapeutic applications in humans. Future studies should focus on the development of this compound derivatives with improved pharmacokinetic properties and reduced toxicity. Additionally, the potential applications of this compound in the treatment of cancer should be further explored.

Synthesis Methods

The synthesis of 2-ethoxy-N-(4-fluorophenyl)-1-naphthamide involves the reaction of 2-naphthoyl chloride with 4-fluoroaniline in the presence of a base such as triethylamine. The resulting intermediate is then reacted with ethyl alcohol to yield this compound. The synthesis of this compound is relatively straightforward and can be carried out in a laboratory setting with ease.

Scientific Research Applications

2-ethoxy-N-(4-fluorophenyl)-1-naphthamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new drugs for the treatment of various inflammatory and painful conditions. This compound has also been investigated for its potential applications in the treatment of cancer, as it has been shown to possess anti-proliferative properties against various cancer cell lines.